N,N'-1,3-benzothiazole-2,6-diylbis(2-methoxybenzamide)

• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-methoxy-N-[2-[(2-methoxybenzoyl)amino]-1,3-benzothiazol-6-yl]benzamide
• InChI: InChI=1S/C23H19N3O4S/c1-29-18-9-5-3-7-15(18)21(27)24-14-11-12-17-20(13-14)31-23(25-17)26-22(28)16-8-4-6-10-19(16)30-2/h3-13H,1-2H3,(H,24,27)(H,25,26,28)
• InChI Key: DWTNMGSDUMMEFZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N=C(S3)NC(=O)C4=CC=CC=C4OC

Description

N,N'-1,3-benzothiazole-2,6-diylbis(2-methoxybenzamide) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BZT-2 and is known for its unique structure and properties.

Mechanism of Action

BZT-2 works by inhibiting the activity of certain enzymes in the body, which can lead to a reduction in inflammation and other harmful effects. This mechanism of action has been the subject of numerous studies, and researchers continue to explore the potential applications of BZT-2 in this area.
Biochemical and Physiological Effects
BZT-2 has been shown to have a variety of biochemical and physiological effects on the body. Studies have demonstrated that BZT-2 can reduce inflammation, improve cognitive function, and even act as an antioxidant. These effects make BZT-2 a promising compound for use in various medical applications.

Advantages and Limitations for Lab Experiments

BZT-2 has several advantages and limitations when used in lab experiments. One of the primary advantages is its high yield during the synthesis process. However, one of the limitations is that it can be challenging to isolate and purify the compound due to its low solubility in water.

Future Directions

There are numerous future directions for research on BZT-2. One area of research is in the development of new drugs and treatments based on the compound's unique structure and properties. Another area of research is in the exploration of the compound's potential applications in the field of nanotechnology.
Conclusion
In conclusion, BZT-2 is a unique chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method is relatively simple, and it has been the subject of numerous studies exploring its potential applications in medicine and nanotechnology. As research continues, it is likely that BZT-2 will continue to be a subject of interest for scientists and researchers.

Synthesis Methods

BZT-2 can be synthesized through a multi-step process that involves the reaction of 2-aminobenzoic acid with thionyl chloride to form 2-chlorobenzoic acid. The resulting compound is then reacted with 2-aminobenzothiazole to form BZT-2. The synthesis method is relatively simple, and the yield of the final product is high.

Scientific Research Applications

BZT-2 has been the subject of numerous studies due to its potential applications in various fields. One of the primary areas of research is in the field of medicine, where BZT-2 has shown promising results as a potential treatment for various diseases.